Inhibitors inhibitors | Vulcanchem An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.

VCID Product Name CAS No. MF
VC0006046 SRA880 C29H36N4O8
VC0006171 2-(4-Methoxy-benzylsulfanyl)-6-methyl-3H-pyrimidin-4-one C13H14N2O2S
VC0006415 Rtt109 inhibitor 1 C22H23ClFN3O3
VC0001585 CGP 25454A C15H21Cl2N3O2
VC0001594 Dexpramipexole 104632-28-2 C10H17N3S
VC0002217 Doxepin Hydrochloride 1229-29-4 C19H22ClNO
VC0002301 Valacyclovir 124832-26-4 C13H20N6O4
VC0002520 Olodanrigan 1316755-16-4 C32H29NO5
VC0003117 Azimilide hydrochloride 149888-94-8 C23H30Cl3N5O3
VC0003414 1-[2-(3,4-Dimethoxyphenyl)ethyl]-4-(3-phenylpropyl)piperazine;hydrochloride 165377-44-6 C23H33ClN2O2
VC0006072 NS1-IN-1 181373-35-3 C23H26N2O4
VC0003696 Carboxypeptidase G2 (CPG2) Inhibitor 192203-60-4 C13H15NO6S
VC0004703 SB 243213 hydrochloride 200940-23-4 C22H20ClF3N4O2
VC0003821 Methysticin 20697-20-5 C15H14O5
VC0004474 (3aS,6S,6aS)-3-Oxohexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-6-carboxylic acid 227619-65-0 C6H8N2O4
VC0003980 Xylazine hydrochloride 23076-35-9 C12H17ClN2S
VC0006783 (RS)-Carbocisteine 25390-17-4 C5H9NO4S
VC0006409 (3s,5r)-3,5-Bis(6-Bromo-1h-Indol-3-Yl)piperazin-2-One 264624-39-7 C20H16Br2N4O
VC0006453 BQNH 371944-40-0 C20H25N3O2
VC0005916 Syringaresinol 487-35-4 C22H26O8
VC0006162 8-[5-(Diethylamino)pentylamino]quinolin-6-ol 6633-08-5 C18H27N3O
VC0005625 Dazoxiben 78218-09-4 C12H12N2O3
VC0006992 Ipramidil 83656-38-6 C10H16N4O4
VC0005819 Nintedanib 928326-83-4 C31H33N5O4
VC0006488 5'-chloro-7'-methyl-1'-[[3-(trifluoromethyl)phenyl]methyl]spiro[imidazolidine-5,3'-indole]-2,2',4-trione 946080-23-5 C19H13ClF3N3O3